Cas no 18069-14-2 (Polypodine b)

• Product Name: Polypodine b
• CAS No: 18069-14-2
• MF: C₂₇H₄₄O₈
• MW: 496.633469581604
• CID: 158823
• PubChem ID: 441833
• Update Time: 2025-04-19

Polypodine b Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,2,3,5,14,20,22,25-heptahydroxy-, (2b,3b,5b,22R)-
• POLYPODINE B
• polypodin B
• Polypodine
• 2beta,3beta,5beta,14,20,22R,25-Heptahydroxycholest-7-en-6-one
• Ajugasterone A
• Polypodyne B
• Hydroxyecdysterone
• 5beta-Hydroxyecdysterone
• Polypodin
• polipodin b
• LMST01010198
• C08834
• Q27103737
• CS-0107389
• DTXSID501044191
• (2beta,3beta,5beta,22R)-2,3,5,14,20,22,25-heptahydroxycholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,5,14,20,22,25-heptahydroxy-, (2beta,3beta,5beta,22R)-
• BDBM50480248
• HY-129671
• CHEBI:28485
• (2S,3R,5S,9R,10R,13R,14S,17S)-2,3,5,14-tetrahydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-1,2,3,4,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• 5,20-Dihydroxyecdysone
• 18069-14-2
• CHEMBL502028
• AKOS040762214
• Rapisterone D
• DA-66803
• Polypodine b

• Inchi： 1S/C27H44O8/c1-22(2,32)9-8-20(30)25(5,33)19-7-11-26(34)16-12-21(31)27(35)14-18(29)17(28)13-24(27,4)15(16)6-10-23(19,26)3/h12,15,17-20,28-30,32-35H,6-11,13-14H2,1-5H3/t15-,17-,18+,19-,20+,23+,24+,25+,26+,27+/m0/s1
• InChI Key： GMFLGNRCCFYOKL-ACCCYTKYSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@]2(C[C@H]([C@H](C[C@]12C)O)O)O)=O

Computed Properties

• Exact Mass: 496.30400
• Monoisotopic Mass: 496.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159
• XLogP3: -0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 732.7±60.0 °C at 760 mmHg
• Flash Point: 410.8±29.4 °C
• PSA: 158.68000
• LogP: 0.96890
• Vapor Pressure: 0.0±5.4 mmHg at 25°C

Polypodine b Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives